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Compound of Interest

Compound Name: Styrylethyltrimethoxysilane

Cat. No.: B1632447

Get Quote

Executive Summary
Styrylethyltrimethoxysilane (CAS: 119181-19-0 / 52783-38-7) is a bifunctional organosilane

possessing both a hydrolyzable trimethoxysilyl group and a polymerizable styryl moiety.[1]

Widely used as a coupling agent to improve adhesion between inorganic substrates (glass,

silica, metals) and organic polymers (polyesters, epoxies), it presents a complex dual-hazard

profile. Researchers must simultaneously manage the risks of methanol toxicity (via hydrolysis)

and exothermic polymerization (via the styryl group). This guide synthesizes industrial safety

standards with practical laboratory protocols to ensure personnel safety and experimental

integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
This compound is typically supplied as a mixture of isomers (meta- and para-styryl;

- and

-ethyl isomers).
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Property Specification Critical Safety Implication

CAS Number 119181-19-0 (mixed isomers)
Verify specific isomer ratio for

precise stoichiometry.

Physical State Clear to straw liquid
Discoloration indicates

oxidation or polymerization.

Flash Point > 97°C (Closed Cup)

Combustible. Note: Hydrolysis

releases Methanol (FP: 11°C),

significantly lowering the

mixture's flash point.

Boiling Point ~98°C @ 0.1 mmHg

High vacuum required for

distillation; avoid heating at

atmospheric pressure to

prevent polymerization.

Hydrolytic Sensitivity High
Reacts with ambient moisture

to release Methanol.[2]

Stabilizer tert-Butylcatechol (TBC)

Requires oxygen to function;

storage under total oxygen

exclusion can deplete inhibitor

efficacy over time.

Hazard Assessment: The Dual-Risk Mechanism
Effective handling requires understanding the two distinct chemical pathways that drive the

hazards of this compound.

Mechanism A: Hydrolysis & Methanol Toxicity
Upon contact with moisture (air or skin), the methoxy groups hydrolyze.

Reaction:

Risk: The generation of methanol is stoichiometric. 1 mole of silane releases 3 moles of

methanol.
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Toxicology: Methanol is absorbed through the skin and metabolizes into formic acid, causing

metabolic acidosis and optic nerve damage.

Mechanism B: Uncontrolled Polymerization
The styryl group is susceptible to free-radical polymerization, initiated by heat, light, or

peroxides.

Risk: Exothermic runaway. If stored improperly (e.g., without inhibitor or at high heat), the

material can auto-polymerize, potentially rupturing containers.

Inhibitor Depletion: The TBC inhibitor requires trace dissolved oxygen to remain active.

Storing under ultra-pure nitrogen for extended periods without periodic aeration checks can

paradoxically increase polymerization risk.

Visualization: Degradation & Reactivity Pathways
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Figure 1: The dual reactivity pathways of Styrylethyltrimethoxysilane. The blue path

represents moisture sensitivity leading to methanol release; the red path represents the

polymerization risk.
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Engineering Controls & Personal Protective
Equipment (PPE)[5][6]
Ventilation Standards

Primary: All open handling must occur within a certified Chemical Fume Hood with a face

velocity of 80–100 fpm.

Secondary: Laboratory spaces should have >6 air changes per hour.

Glove Box: Required for transferring large volumes (>500 mL) or when absolute moisture

exclusion is critical for reaction success.

PPE Selection Matrix
Protection Type Recommendation Rationale

Respiratory

NIOSH-certified Organic Vapor

(OV) cartridge (Black).[2][3][4]

[5]

Protection against silane

vapors and methanol

byproducts.[2]

Hand Protection

Silver Shield / 4H (Best) or

Double-gloved Nitrile (Good for

splash).

Methanol permeates standard

nitrile rapidly (<15 min).

Change outer gloves

immediately upon

contamination.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Vapors are lachrymators;

safety glasses are insufficient

for liquid handling.

Skin Protection

Lab coat (flame resistant

preferred) + chemically

resistant apron.

Prevents dermal absorption of

hydrolyzed methanol.

Operational Protocols
A. Storage and Shelf-Life Management[8][9]

Temperature: Store at 2°C – 8°C. Cold storage slows both hydrolysis and polymerization.
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Light: Store in amber glass or opaque containers to prevent photo-initiated polymerization of

the styryl group.

Atmosphere: Store under an inert blanket (Nitrogen or Argon).

Critical Nuance: If the inhibitor is TBC, ensure the headspace is not completely stripped of

oxygen if stored for >6 months, or replenish the inhibitor, as TBC needs trace O2 to

function. However, for standard lab use (<3 months), dry Nitrogen is prioritized to prevent

hydrolysis.

Desiccants: Do not store desiccants directly in the liquid. Use a secondary containment

desiccator.

B. Safe Transfer Technique (Syringe/Cannula)
Avoid pouring. Pouring introduces moisture and increases vapor release.

Setup: Secure the reagent bottle with a clamp. Insert a septum if not present.

Purge: Insert a needle connected to an inert gas line (N2/Ar) to pressurize the bottle slightly.

Withdraw: Insert the syringe needle. The positive pressure will help fill the syringe without

introducing air.

Transfer: Inject directly into the reaction vessel through a septum.

Decontamination: Immediately rinse the syringe with acetone or hexanes into a waste

container to prevent the plunger from seizing (silanes glue glass/metal quickly).

C. Waste Disposal[7]
Never pour silanes down the drain. Hydrolysis in pipes creates silica clogs and releases

methanol vapors.

Protocol:

Collect waste in a dedicated "Silane Waste" container.
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If quenching is required before disposal: Slowly add the silane to a stirred solution of 5%

water in isopropanol to force hydrolysis in a controlled manner.

Label the waste container clearly with: "Flammable," "Toxic (Methanol content)," and

"Silane."

Emergency Response Procedures
Spill Management (Small Scale < 50 mL)

Evacuate: Clear the immediate area.

PPE Up: Don chemical goggles and double nitrile gloves.

Absorb: Use an inert absorbent (vermiculite, sand, or treated clay). Do not use combustible

materials like sawdust.

Neutralize: Wipe the area with a 5% aqueous detergent solution to hydrolyze residual films.

Disposal: Place absorbent in a sealed container. Vent the lid slightly if hydrolysis is ongoing

(gas evolution).

First Aid
Eye Contact: Flush immediately with water for 15 minutes.[3][5] Lift eyelids. Seek immediate

medical attention (risk of corneal bonding).[6][3]

Skin Contact: Wash with soap and water.[6][7][2][3][4][5] If signs of methanol poisoning

(dizziness, nausea) appear, seek medical aid.[2]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1632447?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

